Cas no 6952-12-1 (2-Hydroxy-4-(methylamino)benzoic acid)

2-Hydroxy-4-(methylamino)benzoic acid is a substituted benzoic acid derivative featuring both hydroxyl and methylamino functional groups at the 2- and 4-positions, respectively. This compound exhibits unique chemical properties due to its dual functionality, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structure allows for potential applications in coordination chemistry, where it may act as a chelating agent, or in the development of bioactive molecules. The presence of the methylamino group enhances solubility in polar solvents, facilitating its use in aqueous reaction systems. Careful handling is advised due to its reactive functional groups, which may require controlled conditions for stability.

2-Hydroxy-4-(methylamino)benzoic acid structure

6952-12-1 structure

Product Name:2-Hydroxy-4-(methylamino)benzoic acid

CAS No:6952-12-1

MF:C₈H₉NO₃

MW:167.161962270737

MDL:MFCD11877972

CID:505733

PubChem ID:247753

Update Time:2025-10-23

2-Hydroxy-4-(methylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-4-(methylamino)benzoic acid
- 2-Hydroxy-4-methylamino-benzoesaeure
- 2-hydroxy-4-methylamino-benzoic acid
- 4-Methylaminosalicylic acid
- 4-Methylamino-salicylsaeure
- AC1L6KXQ
- AC1Q5TZD
- AR-1E2389
- CTK5D0287
- N-methyl-4-aminosalicylic acid
- NSC63019
- SureCN730081
- 2-Hydroxy-4-(methylamino)benzoicacid
- FT-0708292
- NSC-63019
- CHEMBL5175182
- MB10618
- SCHEMBL730081
- 6952-12-1
- DTXSID50289702
- NSC 63019
- MDL： MFCD11877972
- Inchi： 1S/C8H9NO3/c1-9-5-2-3-6(8(11)12)7(10)4-5/h2-4,9-10H,1H3,(H,11,12)
- InChI Key： JKWLKTPTNVXUFK-UHFFFAOYSA-N
- SMILES： OC1C=C(C=CC=1C(=O)O)NC

Computed Properties

Exact Mass: 167.05827
Monoisotopic Mass: 167.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 69.6A^2

Experimental Properties

Density: 1.394±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 126-127 ºC (benzene )
Boiling Point: 368°Cat760mmHg
Flash Point: 176.3°C
Refractive Index: 1.668
Solubility: Slightly soluble (2.8 g/l) (25 º C),
PSA: 69.56
LogP: 1.20510

2-Hydroxy-4-(methylamino)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019095992-1g	2-Hydroxy-4-(methylamino)benzoic acid	6952-12-1	95%	1g	$400.00	2023-09-01
Chemenu	CM131498-1g	2-hydroxy-4-(methylamino)benzoic acid	6952-12-1	95%	1g	$356	2024-07-24
eNovation Chemicals LLC	D244297-100mg	2-Hydroxy-4-(methylamino)benzoic acid	6952-12-1	95%	100mg	$695	2024-08-03
eNovation Chemicals LLC	D244297-250mg	2-Hydroxy-4-(methylamino)benzoic acid	6952-12-1	95%	250mg	$785	2024-08-03
eNovation Chemicals LLC	D244297-1g	2-Hydroxy-4-(methylamino)benzoic acid	6952-12-1	95%	1g	$985	2024-08-03
eNovation Chemicals LLC	D244297-1g	2-Hydroxy-4-(methylamino)benzoic acid	6952-12-1	95%	1g	$985	2025-03-01
eNovation Chemicals LLC	D244297-250mg	2-Hydroxy-4-(methylamino)benzoic acid	6952-12-1	95%	250mg	$785	2025-03-01
eNovation Chemicals LLC	D244297-100mg	2-Hydroxy-4-(methylamino)benzoic acid	6952-12-1	95%	100mg	$695	2025-03-01
eNovation Chemicals LLC	D244297-100mg	2-Hydroxy-4-(methylamino)benzoic acid	6952-12-1	95%	100mg	$695	2025-02-25
eNovation Chemicals LLC	D244297-250mg	2-Hydroxy-4-(methylamino)benzoic acid	6952-12-1	95%	250mg	$785	2025-02-25